molecular formula C13H16Cl2N4O2 B8470709 2-[2,6-Dichloro-9-(tetrahydro-2H-pyran-2-yl)-8-purinyl]-2-propanol

2-[2,6-Dichloro-9-(tetrahydro-2H-pyran-2-yl)-8-purinyl]-2-propanol

Cat. No.: B8470709
M. Wt: 331.19 g/mol
InChI Key: ALLGQMUTMOBKJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2,6-Dichloro-9-(tetrahydro-2H-pyran-2-yl)-8-purinyl]-2-propanol is a useful research compound. Its molecular formula is C13H16Cl2N4O2 and its molecular weight is 331.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H16Cl2N4O2

Molecular Weight

331.19 g/mol

IUPAC Name

2-[2,6-dichloro-9-(oxan-2-yl)purin-8-yl]propan-2-ol

InChI

InChI=1S/C13H16Cl2N4O2/c1-13(2,20)11-16-8-9(14)17-12(15)18-10(8)19(11)7-5-3-4-6-21-7/h7,20H,3-6H2,1-2H3

InChI Key

ALLGQMUTMOBKJX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=NC2=C(N1C3CCCCO3)N=C(N=C2Cl)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

BuLi (20 mL, 40.0 mmol, 2 M in pentane) was added dropwise to a solution of 2,6-dichloro-9-(tetrahydro-pyran-2-yl)-9H-purine (8.0 g, 29.3 mmol) and TMEDA (6.4 mL, 42.4 mmol) in anhydrous THF (100 mL) at −78° C. The resulting dark solution was stirred at −78° C. for 45 min, then acetone (4 mL, 54.5 mmol) was added and the reaction mixture was stirred at −78° C. for 30 min, then at RT for 30 min. The reaction mixture was quenched with water and extracted with ethyl acetate. The combined organic extracts were dried (MgSO4) and concentrated in vacuo. The resulting residue was purified by column chromatography (SiO2, 0 to 20% ethyl acetate in cyclohexane) affording 2-[2,6-Dichloro-9-(tetrahydro-pyran-2-yl)-9H-purin-8-yl]-propan-2-ol as a dark solid (6.0 g, 62%). 1H NMR (400 MHz, CDCl3); δ 6.19 (1H, dd, J=11.2, 2.8 Hz), 4.26 (1H, m), 3.77 (1H, m), 2.87 (1H, m), 2.09 (1H, m), 1.90-1.71 (11H, m).
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step One
Name
Quantity
6.4 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step Two

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